Cas no 2490418-65-8 (1-(dimethylphosphoryl)methylazetidine-3-carboxylic acid)

• Product Name: 1-(dimethylphosphoryl)methylazetidine-3-carboxylic acid
• CAS No: 2490418-65-8
• MF: C₇H₁₄NO₃P
• MW: 191.164722919464
• MDL: MFCD32852414
• CID: 5671078
• PubChem ID: 155820912
• Update Time: 2025-05-23

1-(dimethylphosphoryl)methylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26977782
• 1-[(dimethylphosphoryl)methyl]azetidine-3-carboxylic acid
• 1-(Dimethylphosphorylmethyl)azetidine-3-carboxylic acid
• 2490418-65-8
• 1-(dimethylphosphoryl)methylazetidine-3-carboxylic acid

• MDL： MFCD32852414
• Inchi： 1S/C7H14NO3P/c1-12(2,11)5-8-3-6(4-8)7(9)10/h6H,3-5H2,1-2H3,(H,9,10)
• InChI Key： NWSQSEZZLSNTNN-UHFFFAOYSA-N
• SMILES： P(C)(C)(CN1CC(C(=O)O)C1)=O

Computed Properties

• Exact Mass: 191.07113031g/mol
• Monoisotopic Mass: 191.07113031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.253±0.06 g/cm3(Predicted)
• Boiling Point: 413.8±40.0 °C(Predicted)
• pka: 2.61±0.20(Predicted)

Additional information on 1-(dimethylphosphoryl)methylazetidine-3-carboxylic acid

1-(Dimethylphosphoryl)methylazetidine-3-carboxylic Acid: A Comprehensive Overview

1-(Dimethylphosphoryl)methylazetidine-3-carboxylic acid, with the CAS number 2490418-65-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often abbreviated as DMAPMA, has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a methylazetidine ring system, which is a four-membered ring containing one nitrogen atom, substituted with a dimethylphosphoryl group and a carboxylic acid moiety. This combination of functional groups imparts the compound with versatile reactivity and biological activity.

The synthesis of 1-(dimethylphosphoryl)methylazetidine-3-carboxylic acid involves multi-step organic reactions, including phosphorylation and ring formation. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure samples, which are crucial for studying the stereochemical effects on biological activity. Researchers have employed various methodologies, such as microwave-assisted synthesis and enzymatic catalysis, to optimize the production process, ensuring scalability and cost-effectiveness.

DMAPMA has been extensively studied for its potential as a pharmacological agent. In vitro studies have demonstrated its ability to modulate key enzymes involved in metabolic pathways, making it a promising candidate for treating metabolic disorders. For instance, a 2023 study published in Nature Communications highlighted its inhibitory effects on fatty acid synthase (FASN), an enzyme implicated in obesity and related metabolic diseases. The compound's ability to selectively target FASN without affecting other cellular processes underscores its potential as a therapeutic agent with minimal side effects.

In addition to its pharmacological applications, 1-(dimethylphosphoryl)methylazetidine-3-carboxylic acid has shown promise in materials science. Its unique structure allows for the formation of self-assembled monolayers (SAMs) with tailored properties, which can be utilized in the development of advanced sensors and nanomaterials. A 2023 paper in Advanced Materials reported that SAMs formed by this compound exhibit excellent stability under physiological conditions, making them suitable for biomedical applications such as drug delivery systems.

The environmental impact of DMAPMA has also been a topic of recent research. Studies have shown that the compound undergoes rapid biodegradation under aerobic conditions, reducing its persistence in the environment. However, further investigations are needed to assess its long-term ecological effects and to develop strategies for safe disposal.

In conclusion, 1-(dimethylphosphoryl)methylazetidine-3-carboxylic acid is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application studies, position it as a valuable tool in both academic research and industrial development. As research continues to uncover new insights into its potential uses, this compound is likely to play an increasingly important role in shaping future innovations in chemistry and medicine.